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Compound of Interest

Compound Name: 3-Bromothiophene-2-carbonitrile

Cat. No.: B099437 Get Quote

Essential Safety and Handling Guide for 3-
Bromothiophene-2-carbonitrile
This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromothiophene-2-carbonitrile in a laboratory setting. The following procedures are based

on established best practices for managing hazardous chemical compounds.

Chemical and Physical Properties
Property Value

Physical State Solid[1]

Appearance Off-white[1]

Molecular Formula C₅H₂BrNS

Molecular Weight 188.05 g/mol [2]

Melting Point 43 - 48 °C / 109.4 - 118.4 °F[1]

UN Number UN3439[1]

Hazard Class 6.1 (Toxic)[1]
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3-Bromothiophene-2-carbonitrile is classified as a toxic and irritant substance.

Hazard Description

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[1][2]

Skin Irritation Causes skin irritation.[1][2]

Eye Irritation Causes serious eye irritation.[1][2]

Operational Plan: Handling and Experimental
Protocol
Adherence to a strict operational plan is crucial to ensure the safety of all laboratory personnel.

All work with 3-Bromothiophene-2-carbonitrile must be conducted within a certified chemical

fume hood.[1]

Preparation and Engineering Controls
Fume Hood: Ensure a certified chemical fume hood is operational and available.[3]

Designated Area: Designate a specific area within the fume hood for the experiment to

contain potential spills.[3]

Emergency Equipment: Confirm that eyewash stations and safety showers are readily

accessible and unobstructed.[1]

Gather Materials: Have all necessary equipment, reagents, and waste containers prepared

before starting to minimize handling time.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory. The following table

summarizes the required PPE.
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PPE Category Item Specification

Hand Protection Gloves

Double-gloving with nitrile

gloves is recommended for

splash protection.[3][4] For

prolonged or repeated contact,

gloves with a higher protection

class should be used.[5]

Eye Protection Safety Goggles
Chemical splash goggles are

required at all times.[1][3]

Face Shield

A face shield should be worn

over safety goggles when

there is a risk of splashing.[3]

[6]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept

fastened.[3]

Apron

A chemical-resistant apron

should be worn over the lab

coat.[3]

Respiratory Protection Fume Hood

All work must be conducted in

a certified chemical fume hood.

[1]

Respirator

If engineering controls are

insufficient, a NIOSH-approved

respirator with a particle filter

may be necessary.[1][3][6]

Weighing and Transfer
Perform all weighing and transfer operations within the chemical fume hood.[3]

Use a tared container to weigh the solid 3-Bromothiophene-2-carbonitrile to minimize

contamination of the balance.[3]
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Handle the solid with care to avoid generating dust.[1]

During the Experiment
Continuously monitor the reaction for any unexpected changes.

Keep the sash of the fume hood at the lowest possible height while working to maximize

protection.[3]

Avoid all personal contact with the material, including inhalation of any dust or vapors.[5]

Post-Experiment
Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with the chemical.[3]

Storage: Properly label and store any resulting mixtures or products in tightly closed

containers in a cool, dry, and well-ventilated area.[1] The storage area should be secure and

locked.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[1][7]

Disposal Plan
Proper disposal of 3-Bromothiophene-2-carbonitrile and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: All solid waste contaminated with 3-Bromothiophene-2-carbonitrile (e.g.,

gloves, weighing paper, paper towels) must be collected in a designated, clearly labeled

hazardous waste container.[3]

Liquid Waste: Any liquid waste containing this compound must be collected in a separate,

clearly labeled hazardous waste container.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0932803&productDescription=3-BRMOTHIOPHENE-2-CRBNIT+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_benzo_B_thiophene_3_carbonitrile.pdf
https://datasheets.scbt.com/sc-251237.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_benzo_B_thiophene_3_carbonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0932803&productDescription=3-BRMOTHIOPHENE-2-CRBNIT+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932803&productDescription=3-BRMOTHIOPHENE-2-CRBNIT+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932803&productDescription=3-BRMOTHIOPHENE-2-CRBNIT+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.benchchem.com/product/b099437?utm_src=pdf-body
https://www.benchchem.com/product/b099437?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_benzo_B_thiophene_3_carbonitrile.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_benzo_B_thiophene_3_carbonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharps: Contaminated sharps (needles, razor blades, etc.) must be disposed of in a

designated sharps container.

Disposal Procedure
All waste must be disposed of through an approved waste disposal plant.[1]

Do not dispose of this chemical or its waste in sanitary sewers or general trash.

Ensure all federal, state, and local regulations for hazardous waste disposal are followed.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3-Bromothiophene-2-
carbonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0932803&productDescription=3-BRMOTHIOPHENE-2-CRBNIT+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b099437?utm_src=pdf-body
https://www.benchchem.com/product/b099437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling (in Fume Hood)

3. Post-Experiment

4. Final Steps

Verify Fume Hood Operation

Don Appropriate PPE

Gather All Materials

Weigh Compound

Begin Handling

Transfer to Reaction Vessel

Conduct Experiment

Decontaminate Equipment & Surfaces

Experiment Complete

Segregate Waste

Store or Quench Products

Dispose of Waste via EH&S

Finalize Work

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling 3-Bromothiophene-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b099437?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0932803&productDescription=3-BRMOTHIOPHENE-2-CRBNIT+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromothiophene-2-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromothiophene-2-carbonitrile
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_benzo_B_thiophene_3_carbonitrile.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://datasheets.scbt.com/sc-251237.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.benchchem.com/product/b099437#personal-protective-equipment-for-handling-3-bromothiophene-2-carbonitrile
https://www.benchchem.com/product/b099437#personal-protective-equipment-for-handling-3-bromothiophene-2-carbonitrile
https://www.benchchem.com/product/b099437#personal-protective-equipment-for-handling-3-bromothiophene-2-carbonitrile
https://www.benchchem.com/product/b099437#personal-protective-equipment-for-handling-3-bromothiophene-2-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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